Cas no 1245916-14-6 (Alirocumab)

• Product Name: Alirocumab
• CAS No: 1245916-14-6
• MF: C₃H₉Na₂O₆P
• MW: 218.053264379501
• CID: 4555794
• PubChem ID: 88214187
• Update Time: 2025-11-01

Alirocumab Chemical and Physical Properties

Names and Identifiers

• Alirocumab
• Praluent
• REGN 727
• SAR 236553
• BCP25199
• CID 88214187
• BA165582
• SCHEMBL7870957
• 1245916-14-6
• Alirocumab?
• B0084-007210

• Inchi： 1S/C3H9O6P.2Na/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;
• InChI Key： CATWCRUATKKAAQ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(CO)O.[Na].[Na]

Computed Properties

• Exact Mass: 217.99321356 g/mol
• Monoisotopic Mass: 217.99321356 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Molecular Weight: 218.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates

Additional information on Alirocumab

Latest Research Insights on Alirocumab (CAS: 1245916-14-6) in Cardiovascular Disease Management

Alirocumab, a monoclonal antibody targeting proprotein convertase subtilisin/kexin type 9 (PCSK9), has emerged as a pivotal therapeutic agent in the management of hypercholesterolemia and cardiovascular diseases. The compound, identified by CAS number 1245916-14-6, functions by inhibiting PCSK9-mediated degradation of low-density lipoprotein receptors (LDLR), thereby enhancing LDL cholesterol (LDL-C) clearance from the bloodstream. Recent clinical trials and mechanistic studies have further elucidated its efficacy, safety profile, and potential applications in diverse patient populations.

A 2023 multicenter phase IV trial (ODYSSEY OUTCOMES follow-up) demonstrated sustained LDL-C reduction of ≥50% over 5 years with alirocumab, correlating with a 15% relative risk reduction in major adverse cardiovascular events (MACE) compared to placebo. Notably, the study highlighted the drug's particular benefit in high-risk subgroups, including patients with familial hypercholesterolemia (FH) or diabetes mellitus. Advanced lipoprotein particle analysis revealed that alirocumab not only decreases LDL particle number but also modifies lipoprotein(a) [Lp(a)] metabolism, suggesting pleiotropic effects beyond LDLR modulation.

Structural biology research has provided new insights into the molecular interactions between alirocumab and PCSK9. Cryo-EM studies published in Nature Structural & Molecular Biology (2024) resolved the 1245916-14-6-PCSK9 complex at 2.8 Å resolution, identifying critical binding epitopes in the catalytic domain of PCSK9. This structural knowledge is informing the development of next-generation PCSK9 inhibitors with improved pharmacokinetic properties. Concurrently, population pharmacokinetic modeling has established optimized dosing regimens for special populations, including those with renal impairment.

Emerging applications of alirocumab are being explored in neuroinflammatory conditions, leveraging its ability to cross the blood-brain barrier. Preclinical models of Alzheimer's disease show that 1245916-14-6 reduces β-amyloid plaque formation by modulating brain cholesterol homeostasis, with phase II trials (NCT05266547) currently investigating cognitive outcomes. However, real-world evidence studies caution about variable patient adherence due to subcutaneous administration, prompting development of oral formulations and combination therapies.

The biosimilar landscape for 1245916-14-6 is evolving rapidly, with three candidates entering phase III trials in 2024. Analytical comparability studies using high-resolution mass spectrometry confirm structural homology ≥98.7% for lead biosimilars, though subtle glycosylation pattern differences may influence immunogenicity profiles. Health economic analyses suggest that biosimilar competition could reduce treatment costs by 40-60%, potentially expanding access to this transformative therapy.